3,4-Dihydro-1H-2-benzopyran-7-amine
Description
3,4-Dihydro-2H-1,5-benzodioxepin-7-amine (CAS RN: 175136-34-2) is a bicyclic organic compound with a molecular formula of C₉H₁₁NO₂ and a molecular weight of 165.19 g/mol . This compound features a fused benzodioxepin ring system substituted with an amine (-NH₂) group at the 7-position. Its crystalline form exhibits a melting point range of 81–82°C and is soluble in water, ethanol, and acetone .
Properties
IUPAC Name |
3,4-dihydro-1H-isochromen-7-amine | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO/c10-9-2-1-7-3-4-11-6-8(7)5-9/h1-2,5H,3-4,6,10H2 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GGJUSGFZOUPGDI-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC2=C1C=CC(=C2)N | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
149.19 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1391224-90-0 | |
| Record name | 3,4-dihydro-1H-2-benzopyran-7-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Mechanism of Action
Target of Action
The primary targets of 3,4-Dihydro-1H-2-benzopyran-7-amine are the 5-HT 1A and 5-HT 7 receptors . These receptors are part of the serotonin system, which plays a crucial role in mood regulation and cognitive functions.
Mode of Action
3,4-Dihydro-1H-2-benzopyran-7-amine interacts with its targets by binding to the 5-HT 1A and 5-HT 7 receptors. This interaction can lead to changes in the receptor’s activity, potentially influencing the serotonin system’s function.
Biochemical Pathways
Given its affinity for serotonin receptors, it’s likely that it impacts the serotonin signaling pathway. This could lead to downstream effects on mood and cognition.
Result of Action
The molecular and cellular effects of 3,4-Dihydro-1H-2-benzopyran-7-amine’s action are largely dependent on its interaction with the 5-HT 1A and 5-HT 7 receptors. By modulating these receptors, the compound could potentially influence serotonin signaling and thereby affect mood and cognition.
Biological Activity
3,4-Dihydro-1H-2-benzopyran-7-amine (CAS No. 1391224-90-0) is a compound of increasing interest in medicinal chemistry due to its diverse biological activities. This article explores its biological properties, mechanisms of action, and potential therapeutic applications based on recent research findings.
Chemical Structure and Properties
3,4-Dihydro-1H-2-benzopyran-7-amine features a bicyclic structure that contributes to its pharmacological properties. The compound's molecular formula is , and it has a molecular weight of approximately 135.19 g/mol. Its structural uniqueness allows for interactions with various biological targets, influencing its activity profile.
The biological activity of 3,4-Dihydro-1H-2-benzopyran-7-amine is primarily attributed to its ability to interact with specific receptors and enzymes:
- Receptor Interaction : Studies indicate that derivatives of benzopyran compounds can exhibit high affinity for serotonin receptors, particularly the 5-HT1A and 5-HT7 receptors. For instance, certain substituted derivatives showed Ki values as low as 0.3 nM for the 5-HT1A receptor, suggesting potent anxiolytic properties .
- Neuroprotective Effects : The compound has shown promise in inhibiting amyloid-induced toxicity, which is significant in the context of neurodegenerative diseases such as Alzheimer's. This mechanism involves preventing the aggregation of amyloid-beta peptides, thus protecting neuronal cells from degeneration .
Antioxidant Activity
Research has demonstrated that 3,4-Dihydro-1H-2-benzopyran derivatives possess antioxidant properties. These compounds can scavenge free radicals and reduce oxidative stress in cellular models, which is crucial for preventing cell damage and maintaining cellular health.
Anticancer Activity
In vitro studies have indicated that derivatives of 3,4-Dihydro-1H-2-benzopyran exhibit cytotoxic effects against various cancer cell lines. For example:
These findings suggest that the compound may serve as a lead for developing new anticancer agents.
Anti-inflammatory Activity
The compound has also been evaluated for anti-inflammatory effects. It has demonstrated the ability to inhibit pro-inflammatory cytokines in various models, indicating potential utility in treating inflammatory diseases.
Case Studies and Research Findings
Several studies have explored the therapeutic potential of 3,4-Dihydro-1H-2-benzopyran derivatives:
- Neuroprotection Against Amyloid Toxicity : A study highlighted the effectiveness of a specific derivative in reducing neuronal death induced by amyloid-beta exposure in animal models, suggesting its potential as a treatment for Alzheimer's disease .
- Serotonin Receptor Modulation : Another investigation focused on the anxiolytic effects of modified benzopyran compounds, showing significant improvement in anxiety-like behaviors in rodent models when administered at therapeutic doses .
- Cytotoxicity Against Cancer Cells : Research involving human melanoma and glioblastoma cell lines confirmed that certain derivatives exhibited superior cytotoxicity compared to standard chemotherapeutic agents like doxorubicin .
Comparison with Similar Compounds
Structural Analogues
The benzodioxepin scaffold is chemically versatile, with substitutions at the 7-position significantly altering physical and chemical properties. Below is a comparison with its carboxylic acid derivative and other related compounds:
| Property | 3,4-Dihydro-2H-1,5-benzodioxepin-7-amine | 3,4-Dihydro-2H-1,5-benzodioxepine-7-carboxylic acid |
|---|---|---|
| Molecular Formula | C₉H₁₁NO₂ | C₁₀H₁₀O₄ |
| Molecular Weight (g/mol) | 165.19 | 194.18 |
| CAS RN | 175136-34-2 | 20825-89-2 |
| Melting Point | 81–82°C | 143–146°C |
| Solubility | Water, ethanol, acetone | Not explicitly reported; likely polar aprotic solvents |
| Functional Group | -NH₂ | -COOH |
| Purity (Commercial) | 97–98% | Not specified |
| Primary Applications | Pharmaceuticals, agrochemicals, dyes | Intermediate for ester/amide synthesis |
Key Observations :
- Thermal Stability : The carboxylic acid analogue has a significantly higher melting point (143–146°C ), likely due to strong intermolecular hydrogen bonding from the -COOH group .
- Synthetic Utility : The amine’s nucleophilic -NH₂ group facilitates reactions with electrophiles (e.g., acylations), while the carboxylic acid is suited for condensation reactions .
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
